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Introduction
4-Ethynyl-2,6-dimethylaniline, also known by its IUPAC name 4-ethynyl-2,6-dimethylaniline and

CAS number 255850-24-9, is a versatile bifunctional organic compound. It incorporates a

sterically hindered 2,6-dimethylaniline core with a reactive terminal alkyne (ethynyl group) at

the para position. This unique combination of a nucleophilic amino group and a reactive ethynyl

moiety makes it a valuable building block in several areas of chemical research and

development, including medicinal chemistry, polymer science, and materials science. The 2,6-

dimethylaniline scaffold is a key pharmacophore in a number of local anesthetics, including

Lidocaine, and its derivatives are of significant interest in the development of new therapeutic

agents.[1] The presence of the ethynyl group allows for its participation in a variety of coupling

reactions and polymerizations, making it a precursor to advanced materials with tailored

electronic and physical properties.[1][2]

Molecular Structure and Synonyms
The chemical structure of 4-ethynyl-2,6-dimethylaniline is characterized by a benzene ring

substituted with an amino group at position 1, two methyl groups at positions 2 and 6, and an
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ethynyl group at position 4. The steric hindrance provided by the two methyl groups ortho to the

amine can influence its reactivity and the conformational properties of molecules derived from

it.

Synonyms:

4-Ethynyl-2,6-dimethylaniline

2,6-Dimethyl-4-ethynylbenzenamine

4-Amino-2,6-dimethylphenylacetylene (colloquial)

Chemical Structure:

Physicochemical Properties
A summary of the key physicochemical properties of 4-ethynyl-2,6-dimethylaniline and its

important precursor, 2,6-dimethylaniline, are presented in the table below. The properties for

the target molecule are estimated based on data from structurally similar compounds where

direct experimental data is not available.

Property
4-Ethynyl-2,6-
dimethylaniline

2,6-Dimethylaniline

CAS Number 255850-24-9 87-62-7[3]

Molecular Formula C₁₀H₁₁N C₈H₁₁N[3]

Molecular Weight 145.21 g/mol 121.18 g/mol [4]

Appearance Estimated to be a solid Colorless to yellow liquid[3][4]

Melting Point Not reported 11.45 °C[3]

Boiling Point Not reported 215 °C[3]

Solubility
Soluble in common organic

solvents
Slightly soluble in water[4]

Synthesis
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The most common and efficient method for the synthesis of 4-ethynyl-2,6-dimethylaniline is

through a palladium-catalyzed cross-coupling reaction, specifically the Sonogashira coupling.

[1] This reaction involves the coupling of a terminal alkyne with an aryl halide. The general

synthetic strategy involves the halogenation of 2,6-dimethylaniline at the para-position, followed

by the Sonogashira coupling with a protected alkyne, and subsequent deprotection.

A plausible synthetic pathway is outlined below:

2,6-Dimethylaniline 4-Iodo-2,6-dimethylaniline

Iodination
(e.g., I2, HIO3) 4-((Trimethylsilyl)ethynyl)-2,6-dimethylaniline

Sonogashira Coupling
(TMS-acetylene, Pd catalyst, Cu(I) cocatalyst, base) 4-Ethynyl-2,6-dimethylaniline

Deprotection
(e.g., K2CO3, MeOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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